4-{2-[2-(2-methoxyethoxy)ethoxy]ethoxy}benzene-1-sulfonyl chloride

Specification

• CAS No.: 166338-07-4
• Molecular Formula: C13H19ClO6S
• Molecular Weight: 338.80 g/mol
• IUPAC Name: 4-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]benzenesulfonyl chloride
• Standard InChI: InChI=1S/C13H19ClO6S/c1-17-6-7-18-8-9-19-10-11-20-12-2-4-13(5-3-12)21(14,15)16/h2-5H,6-11H2,1H3
• Standard InChI Key: MMLWGWNZNFOEHQ-UHFFFAOYSA-N
• SMILES: COCCOCCOCCOC1=CC=C(C=C1)S(=O)(=O)Cl
• Canonical SMILES: COCCOCCOCCOC1=CC=C(C=C1)S(=O)(=O)Cl

Introduction

The compound 4-{2-[2-(2-methoxyethoxy)ethoxy]ethoxy}benzene-1-sulfonyl chloride is a complex organic molecule that incorporates a sulfonyl chloride group attached to a benzene ring, which is further modified with a polyether chain. This structure suggests potential applications in organic synthesis, particularly in the formation of sulfonamides or as a precursor for more complex molecules.

Synthesis and Applications

Sulfonyl chlorides are versatile intermediates in organic synthesis, often used to form sulfonamides, which have various applications in pharmaceuticals and materials science. The polyether chain in this compound could enhance solubility or provide sites for further modification.

Synthesis Pathways

• General Synthesis: Sulfonyl chlorides are typically prepared by the reaction of sulfonic acids with chlorinating agents like thionyl chloride (SOCl$_2$) or phosphorus pentachloride (PCl$_5$).

• Polyether Chain Formation: The polyether chain can be synthesized through the reaction of alkoxides with alkyl halides or through ring-opening polymerization of ethylene oxide.

Potential Applications

• Pharmaceuticals: Sulfonamides are used as antibacterial agents and in other therapeutic areas.

• Materials Science: Polyethers can be used in polymers and coatings.

Safety and Handling

Sulfonyl chlorides are generally corrosive and should be handled with caution. They react with water to form sulfonic acids and hydrochloric acid, which can be hazardous.

Compound	Hazards	Handling
Sulfonyl Chlorides	Corrosive, reactive with water	Use protective gear, avoid moisture
Polyethers	Generally less hazardous	Handle in well-ventilated areas